4,6-dimethyl-N-1H-1,2,4-triazol-5-yl-2-pyrimidinamine

• IUPAC Name: 4,6-dimethyl-N-(1H-1,2,4-triazol-5-yl)pyrimidin-2-amine
• InChI: InChI=1S/C8H10N6/c1-5-3-6(2)12-8(11-5)13-7-9-4-10-14-7/h3-4H,1-2H3,(H2,9,10,11,12,13,14)
• InChI Key: MMSIVQIXXGYBPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC=NN2)C
• Molecular Formula: C8H10N6
• Molecular Weight: 190.21 g/mol

Description

4,6-dimethyl-N-1H-1,2,4-triazol-5-yl-2-pyrimidinamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMTA and is known to possess unique properties that make it useful in scientific research.

Mechanism of Action

The mechanism of action of DMTA involves the formation of a complex between the compound and the metal ion. This complex formation results in a change in the fluorescence properties of DMTA, which can be detected using spectroscopic techniques.
Biochemical and Physiological Effects
DMTA has been shown to have no significant biochemical or physiological effects on living organisms. This makes it a useful tool for studying the behavior of metal ions in biological systems without interfering with normal cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMTA in lab experiments is its high selectivity for copper ions. This allows for the detection of copper ions in complex biological samples with high accuracy. However, one limitation of using DMTA is its relatively low binding affinity for copper ions compared to other fluorescent probes.

Future Directions

There are many potential future directions for research involving DMTA. One area of interest is the development of new fluorescent probes based on the structure of DMTA. These probes could be designed to selectively bind to other metal ions, expanding their potential applications in scientific research. Another area of interest is the use of DMTA in the development of new diagnostic tools for detecting copper-related diseases, such as Wilson's disease. Overall, the unique properties of DMTA make it a promising compound for future research in various scientific fields.

Synthesis Methods

The synthesis of DMTA involves the reaction of 4,6-dimethyl-1,2,4-triazole-5-thiol with 2-chloro-4,6-dimethylpyrimidine in the presence of a base. This reaction results in the formation of DMTA as a white crystalline solid.

Scientific Research Applications

DMTA has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is its use as a fluorescent probe for the detection of metal ions. DMTA has been shown to selectively bind to copper ions, making it useful for detecting copper ions in biological samples.